Cas no 539851-47-3 (15-Hexadecene-3,5,11,13-tetrayne-1,2-diol, 16-bromo-, (2R,15E)-)

• Product Name: 15-Hexadecene-3,5,11,13-tetrayne-1,2-diol, 16-bromo-, (2R,15E)-
• CAS No: 539851-47-3
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 355913
• PubChem ID: 71364943
• Update Time: 2025-04-19

15-Hexadecene-3,5,11,13-tetrayne-1,2-diol, 16-bromo-, (2R,15E)- Chemical and Physical Properties

Names and Identifiers

• 15-Hexadecene-3,5,11,13-tetrayne-1,2-diol, 16-bromo-, (2R,15E)-
• (2R)-16-bromohexadec-15-en-3,5,11,13-tetrayne-1,2-diol
• 539851-47-3
• (2R)-16-Bromohexadec-15-ene-3,5,11,13-tetrayne-1,2-diol
• DTXSID90788385

• Inchi： 1S/C16H15BrO2/c17-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16(19)15-18/h12,14,16,18-19H,1-3,5,15H2/t16-/m1/s1
• InChI Key： XHSHGEFDZILCJI-MRXNPFEDSA-N
• SMILES： BrC=CC#CC#CCCCCC#CC#C[C@H](CO)O

Computed Properties

• Exact Mass: 318.02555
• Monoisotopic Mass: 318.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols